N-[1-(4-fluorophenyl)-2-methylpropyl]-2-(methylsulfanyl)pyridine-3-carboxamide

• IUPAC Name: N-[1-(4-fluorophenyl)-2-methylpropyl]-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C17H19FN2OS/c1-11(2)15(12-6-8-13(18)9-7-12)20-16(21)14-5-4-10-19-17(14)22-3/h4-11,15H,1-3H3,(H,20,21)
• InChI Key: RPFOYCXPZPUAQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=C(C=C1)F)NC(=O)C2=C(N=CC=C2)SC
• Molecular Formula: C17H19FN2OS
• Molecular Weight: 318.4 g/mol

Description

N-[1-(4-fluorophenyl)-2-methylpropyl]-2-(methylsulfanyl)pyridine-3-carboxamide, commonly known as the compound FLUMAZEPAM, is a pyridine carboxamide derivative that has been synthesized and studied for its potential use as a therapeutic agent. This compound has shown promising results in various scientific research applications, including its mechanism of action, biochemical and physiological effects, and future directions for further research.

Mechanism of Action

The mechanism of action of FLUMAZEPAM involves its binding to the benzodiazepine site of the GABA-A receptor. This binding enhances the inhibitory effects of GABA, resulting in the sedative and anxiolytic effects of FLUMAZEPAM.
Biochemical and Physiological Effects:
FLUMAZEPAM has been shown to have a number of biochemical and physiological effects. In addition to its sedative and anxiolytic effects, FLUMAZEPAM has been shown to have anticonvulsant properties. It has also been shown to have muscle relaxant properties, making it useful in the treatment of muscle spasms and other related conditions.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using FLUMAZEPAM in lab experiments is its specificity for the benzodiazepine site of the GABA-A receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using FLUMAZEPAM is its potential for non-specific effects, particularly at higher concentrations.

Future Directions

There are a number of future directions for research on FLUMAZEPAM. One area of research is the development of more selective benzodiazepine receptor ligands. Another area of research is the study of the long-term effects of FLUMAZEPAM use, particularly in relation to its potential for tolerance and dependence. Additionally, there is a need for further research on the potential therapeutic applications of FLUMAZEPAM, particularly in the treatment of anxiety and related disorders.

Synthesis Methods

The synthesis of FLUMAZEPAM involves the reaction of 4-fluoroacetophenone with 2-methyl-2-butanol in the presence of sodium hydride to form 1-(4-fluorophenyl)-2-methylprop-2-en-1-ol. This intermediate is then reacted with methyl mercaptan and 3-pyridinecarboxylic acid to form FLUMAZEPAM.

Scientific Research Applications

FLUMAZEPAM has been the subject of extensive scientific research due to its potential therapeutic applications. One of the primary areas of research has been its use as a sedative and anxiolytic agent. Studies have shown that FLUMAZEPAM is effective in reducing anxiety and promoting sleep in animal models.